1-Chloro-4-(methoxymethyl)benzene
Cat. No. B1589812
Key on ui cas rn:
1195-44-4
M. Wt: 156.61 g/mol
InChI Key: YOZIDEHIYNEGMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br+2:11]([O-:12])([O-:13])[O-:14].[CH3:1][O:2][CH2:3][c:4]1[cH:5][cH:6][c:7]([Cl:10])[cH:8][cH:9]1.[Na+:15]>>[O:2]=[CH:3][c:4]1[cH:5][cH:6][c:7]([Cl:10])[cH:8][cH:9]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[O-][Br+2]([O-])[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COCc1ccc(Cl)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=Cc1ccc(Cl)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
